N-(1-cyano-1-cyclopropylethyl)-4-ethoxy-3-methoxybenzamide

• IUPAC Name: N-(1-cyano-1-cyclopropylethyl)-4-ethoxy-3-methoxybenzamide
• InChI: InChI=1S/C16H20N2O3/c1-4-21-13-8-5-11(9-14(13)20-3)15(19)18-16(2,10-17)12-6-7-12/h5,8-9,12H,4,6-7H2,1-3H3,(H,18,19)
• InChI Key: IQARAOYOFBZLAP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC(C)(C#N)C2CC2)OC
• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol

Description

N-(1-cyano-1-cyclopropylethyl)-4-ethoxy-3-methoxybenzamide, also known as ABT-639, is a selective T-type calcium channel blocker. This compound has gained significant attention due to its potential therapeutic applications in various neurological and cardiovascular disorders.

Mechanism of Action

N-(1-cyano-1-cyclopropylethyl)-4-ethoxy-3-methoxybenzamide selectively blocks the T-type calcium channels, which are involved in the regulation of neuronal excitability and neurotransmitter release. These channels are also present in the heart, where they are involved in the regulation of cardiac rhythm and contractility. By blocking these channels, this compound can effectively reduce neuronal excitability and neurotransmitter release, as well as regulate cardiac rhythm and contractility.
Biochemical and Physiological Effects:
This compound has been shown to effectively reduce neuronal excitability and neurotransmitter release in various in vitro and in vivo studies. This makes this compound a promising candidate for the treatment of neuropathic pain, epilepsy, and other neurological disorders.
In addition, this compound has also been shown to effectively regulate cardiac rhythm and contractility in various in vitro and in vivo studies. This makes this compound a promising candidate for the treatment of arrhythmias and other cardiovascular disorders.

Advantages and Limitations for Lab Experiments

The advantages of using N-(1-cyano-1-cyclopropylethyl)-4-ethoxy-3-methoxybenzamide in lab experiments include its high selectivity for T-type calcium channels, its well-characterized mechanism of action, and its potential therapeutic applications in various neurological and cardiovascular disorders.
The limitations of using this compound in lab experiments include its limited solubility in aqueous solutions, its potential toxicity at high concentrations, and its potential off-target effects on other ion channels.

Future Directions

There are several future directions for the research and development of N-(1-cyano-1-cyclopropylethyl)-4-ethoxy-3-methoxybenzamide. These include:
1. Further studies on the pharmacokinetics and pharmacodynamics of this compound in animal models and humans.
2. Further studies on the potential therapeutic applications of this compound in various neurological and cardiovascular disorders.
3. Development of more potent and selective T-type calcium channel blockers based on the structure of this compound.
4. Development of new formulations of this compound with improved solubility and bioavailability.
5. Further studies on the safety and tolerability of this compound in animal models and humans.
Conclusion:
This compound is a selective T-type calcium channel blocker that has gained significant attention due to its potential therapeutic applications in various neurological and cardiovascular disorders. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research and development of this compound could lead to the development of new and effective treatments for various neurological and cardiovascular disorders.

Synthesis Methods

The synthesis of N-(1-cyano-1-cyclopropylethyl)-4-ethoxy-3-methoxybenzamide involves the reaction of 4-ethoxy-3-methoxybenzoyl chloride with N-(1-cyano-1-cyclopropylethyl) piperidine in the presence of a base. This reaction results in the formation of this compound with a yield of 60-70%. The purity of the compound can be increased by recrystallization from a suitable solvent.

Scientific Research Applications

N-(1-cyano-1-cyclopropylethyl)-4-ethoxy-3-methoxybenzamide has been extensively studied for its potential therapeutic applications in various neurological and cardiovascular disorders. Studies have shown that this compound can effectively block the T-type calcium channels, which are involved in the regulation of neuronal excitability and neurotransmitter release. This makes this compound a promising candidate for the treatment of neuropathic pain, epilepsy, and other neurological disorders.
In addition, this compound has also been studied for its potential therapeutic applications in cardiovascular disorders. Studies have shown that this compound can effectively block the T-type calcium channels in the heart, which are involved in the regulation of cardiac rhythm and contractility. This makes this compound a promising candidate for the treatment of arrhythmias and other cardiovascular disorders.